Cas no 1804501-46-9 (5-Aminomethyl-4-bromo-2-nitropyridine)

• Product Name: 5-Aminomethyl-4-bromo-2-nitropyridine
• CAS No: 1804501-46-9
• MF: C₆H₆BrN₃O₂
• MW: 232.034739971161
• CID: 4899669
• Update Time: 2025-10-27

5-Aminomethyl-4-bromo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-4-bromo-2-nitropyridine

• Inchi： 1S/C6H6BrN3O2/c7-5-1-6(10(11)12)9-3-4(5)2-8/h1,3H,2,8H2
• InChI Key： LQOCFFQHJJUIOE-UHFFFAOYSA-N
• SMILES： BrC1C=C([N+](=O)[O-])N=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7

Additional information on 5-Aminomethyl-4-bromo-2-nitropyridine

Recent Advances in the Study of 5-Aminomethyl-4-bromo-2-nitropyridine (CAS: 1804501-46-9) in Chemical Biology and Pharmaceutical Research

5-Aminomethyl-4-bromo-2-nitropyridine (CAS: 1804501-46-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, reactivity, and biological activity, highlighting its versatility as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in the field.

The synthesis of 5-Aminomethyl-4-bromo-2-nitropyridine has been optimized in recent studies, with researchers developing more efficient and scalable methods. A 2023 publication in the Journal of Medicinal Chemistry reported a novel one-pot synthesis approach that significantly improves yield and reduces byproducts. This advancement is particularly important for large-scale production, as the compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors and antimicrobial agents.

In terms of chemical reactivity, studies have demonstrated that the aminomethyl and bromo substituents on the pyridine ring offer multiple sites for further functionalization. The nitropyridine moiety has been shown to participate in various nucleophilic substitution reactions, making it a valuable scaffold for structure-activity relationship (SAR) studies. Recent work published in Bioorganic & Medicinal Chemistry Letters explored the compound's potential in click chemistry applications, demonstrating its utility in creating diverse molecular libraries for high-throughput screening.

The biological activity of 5-Aminomethyl-4-bromo-2-nitropyridine and its derivatives has been investigated in several recent studies. A 2024 study in the European Journal of Medicinal Chemistry reported promising results in its application as a precursor for developing novel antibacterial agents. The research team found that certain derivatives exhibited potent activity against multidrug-resistant bacterial strains, with minimal cytotoxicity to human cells. These findings suggest potential applications in addressing the growing problem of antibiotic resistance.

From a pharmaceutical development perspective, the compound's physicochemical properties have been thoroughly characterized in recent research. Studies have focused on its solubility, stability, and permeability characteristics, which are crucial for drug formulation. A 2023 publication in Molecular Pharmaceutics provided detailed analysis of the compound's behavior under various physiological conditions, offering valuable data for future formulation development.

Looking forward, researchers are exploring the potential of 5-Aminomethyl-4-bromo-2-nitropyridine in targeted drug delivery systems. Preliminary studies suggest that the compound's structure can be modified to create pH-sensitive prodrugs or to incorporate targeting moieties for specific tissues or cells. These developments could significantly enhance the therapeutic index of drugs derived from this scaffold.

In conclusion, 5-Aminomethyl-4-bromo-2-nitropyridine (CAS: 1804501-46-9) continues to be a compound of great interest in chemical biology and pharmaceutical research. Recent advances in its synthesis, characterization, and application demonstrate its versatility and potential for contributing to the development of novel therapeutic agents. As research progresses, we anticipate seeing more innovative applications of this compound in drug discovery and development.